molecular formula C26H19NO6 B2537115 7-(2H-1,3-benzodioxole-5-carbonyl)-5-[(4-methylphenyl)methyl]-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-8-one CAS No. 902507-33-9

7-(2H-1,3-benzodioxole-5-carbonyl)-5-[(4-methylphenyl)methyl]-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-8-one

Cat. No.: B2537115
CAS No.: 902507-33-9
M. Wt: 441.439
InChI Key: OHCFXSLBBJSQMV-UHFFFAOYSA-N
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Description

This compound features a [1,3]dioxolo[4,5-g]quinolin-8-one core, with a 2H-1,3-benzodioxole-5-carbonyl group at position 7 and a 4-methylphenylmethyl substituent at position 5 (Figure 1). Its molecular formula is inferred as C₂₆H₂₀N₂O₆, with a molecular weight of 456.45 g/mol (estimated based on structural analogs in , and 9).

Properties

IUPAC Name

7-(1,3-benzodioxole-5-carbonyl)-5-[(4-methylphenyl)methyl]-[1,3]dioxolo[4,5-g]quinolin-8-one
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InChI

InChI=1S/C26H19NO6/c1-15-2-4-16(5-3-15)11-27-12-19(25(28)17-6-7-21-22(8-17)31-13-30-21)26(29)18-9-23-24(10-20(18)27)33-14-32-23/h2-10,12H,11,13-14H2,1H3
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InChI Key

OHCFXSLBBJSQMV-UHFFFAOYSA-N
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Canonical SMILES

CC1=CC=C(C=C1)CN2C=C(C(=O)C3=CC4=C(C=C32)OCO4)C(=O)C5=CC6=C(C=C5)OCO6
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Molecular Formula

C26H19NO6
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Molecular Weight

441.4 g/mol
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Comparison with Similar Compounds

Comparison with Structural Analogs

The compound belongs to a class of [1,3]dioxolo[4,5-g]quinolin-8-one derivatives. Key analogs and their distinguishing features are summarized below:

Table 1: Structural and Physicochemical Comparison

Compound Name Substituent at Position 7 Substituent at Position 5 Molecular Formula Molecular Weight (g/mol) Key Properties
Target Compound 2H-1,3-Benzodioxole-5-carbonyl 4-Methylphenylmethyl C₂₆H₂₀N₂O₆ 456.45 High logP (~4.8 inferred)
7-(1H-Benzotriazol-1-ylcarbonyl)-5-ethyl[1,3]dioxolo[4,5-g]quinolin-8(5H)-one 1H-Benzotriazol-1-ylcarbonyl Ethyl C₁₉H₁₄N₄O₄ 362.34 Moderate polarity, logP ~3.2
5-[(3-Fluorophenyl)methyl]-7-(4-methylbenzoyl)[1,3]dioxolo[4,5-g]quinolin-8-one 4-Methylbenzoyl 3-Fluorophenylmethyl C₂₅H₁₈FNO₄ 415.42 logP = 4.86, high lipophilicity
7-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl][1,3]dioxolo[4,5-g]quinolin-8-one 3-Chloro-5-(trifluoromethyl)-2-pyridinyl None (position 5 unsubstituted) C₁₆H₈ClF₃N₂O₃ 380.70 Enhanced electron-withdrawing effects

Key Observations:

Substituent Effects on Lipophilicity :

  • The target compound’s 4-methylphenylmethyl group and benzodioxole-carbonyl moiety contribute to a high logP (~4.8), comparable to the 4-methylbenzoyl analog (logP = 4.86). Lipophilicity is critical for membrane permeability and CNS targeting.
  • In contrast, the benzotriazole analog () has lower logP (~3.2) due to its polar triazole group, favoring aqueous solubility.

Fluorine in the 3-fluorophenylmethyl analog () enhances metabolic stability and bioavailability via reduced CYP450-mediated oxidation.

Synthetic Accessibility :

  • Ultrasound-promoted synthesis () enables solvent-free, high-yield routes for analogs with aryl/alkyl substituents, though bulky groups (e.g., benzodioxole-carbonyl) may require tailored conditions.

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